Cas no 73831-40-0 (trans-2-methyl-4-oxo-cyclohexanecarboxylic acid)

• Product Name: trans-2-methyl-4-oxo-cyclohexanecarboxylic acid
• CAS No: 73831-40-0
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD31707755
• CID: 4756352
• Update Time: 2026-02-26

trans-2-methyl-4-oxo-cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-2-methyl-4-oxocyclohexane-1-carboxylic acid
• trans-2-methyl-4-oxo-cyclohexanecarboxylic acid

• MDL： MFCD31707755
• Inchi： 1S/C8H12O3/c1-5-4-6(9)2-3-7(5)8(10)11/h5,7H,2-4H2,1H3,(H,10,11)/t5-,7-/m1/s1
• InChI Key： HUZUVHCSCARZQU-IYSWYEEDSA-N
• SMILES： O=C1CC[C@@H](C(=O)O)[C@H](C)C1

Computed Properties

• Exact Mass: 156.078644g/mol
• Monoisotopic Mass: 156.078644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.4
• Molecular Weight: 156.18g/mol

Additional information on trans-2-methyl-4-oxo-cyclohexanecarboxylic acid

Trans-2-Methyl-4-Oxo-Cyclohexanecarboxylic Acid: A Comprehensive Overview

Trans-2-Methyl-4-Oxo-Cyclohexanecarboxylic Acid (CAS No. 73831-40-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule's structure, comprising a cyclohexane ring with a methyl group at the 2-position, an oxo group at the 4-position, and a carboxylic acid moiety, makes it a versatile building block for further chemical modifications.

The cyclohexane ring serves as the core framework of this compound, providing stability and rigidity to the molecule. The trans configuration of the substituents ensures specific stereochemical properties, which are crucial for its biological activity and reactivity. Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic and pharmacodynamic profiles of drugs, underscoring the significance of this compound in medicinal chemistry.

One of the most notable aspects of trans-2-methyl-4-oxo-cyclohexanecarboxylic acid is its role as an intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a key precursor in the development of anti-inflammatory agents and antioxidants. The presence of the carboxylic acid group allows for various functionalizations, such as esterification or amidation, enabling the creation of derivatives with enhanced bioavailability and efficacy.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For example, green chemistry approaches have been employed to optimize its synthesis, reducing environmental impact while maintaining high yields. These methods often involve catalytic systems or microwave-assisted reactions, which are more efficient and sustainable compared to traditional techniques.

In terms of biological activity, trans-2-methyl-4-oxo-cyclohexanecarboxylic acid has shown promise in preclinical studies as a potential anti-cancer agent. Its ability to inhibit specific enzymes involved in tumor progression has been documented in several research papers. Moreover, its cyclohexane ring structure contributes to its lipophilicity, which is essential for crossing cellular membranes and interacting with intracellular targets.

The CAS No. 73831-40-0 designation underscores its recognition within chemical databases and regulatory frameworks. This ensures that researchers can easily reference and obtain information about this compound for academic and industrial purposes. Additionally, its inclusion in various pharmacophore models has facilitated its use in virtual screening campaigns aimed at identifying novel drug candidates.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of trans-2-methyl-4-oxo-cyclohexanecarboxylic acid. These methods provide detailed insights into the molecule's conformational dynamics and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

In conclusion, trans-2-methyl-4-oxo-cyclohexanecarboxylic acid (CAS No. 73831-40-0) stands out as a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structural features, combined with recent advancements in synthetic and analytical techniques, position it as a key player in future research endeavors. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to the field of medicinal chemistry.